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Compound of Interest

Compound Name: Nickel chlorate

Cat. No.: B1220523

CAS Number: 67952-43-6[1]
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of nickel(ll) chlorate, a compound of
interest for its oxidative properties and as a source of nickel(ll) ions in various chemical
syntheses. This document collates available data on its chemical and physical properties,
outlines a detailed experimental protocol for its synthesis, and discusses essential safety and
handling procedures.

Chemical and Physical Properties

Nickel(ll) chlorate, with the chemical formula Ni(ClOs)2, is an inorganic salt that typically exists
as a greenish-yellow crystalline solid.[1] It is known for its strong oxidizing properties. The
anhydrous form has a molecular weight of 225.59 g/mol .[1] In its hydrated forms, most
commonly as hexahydrate (Ni(ClOs)2-6H20), it is soluble in water.

Quantitative Data Summary

A summary of the available quantitative data for nickel(ll) chlorate and related compounds is
presented below. Data for nickel chloride and nickel perchlorate are included for comparative
purposes where direct data for nickel chlorate is unavailable.
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Property Value Compound

Molecular Weight 225.59 g/mol Nickel(Il) Chlorate (anhydrous)
Greenish-yellow crystalline _

Appearance Nickel(Il) Chlorate

solid

Solubility in Water

52.66 g/100g solution at 8°C

(as hexahydrate)

Nickel(Il) Chlorate

56.74 g/100g solution at 10°C

(as hexahydrate)

Nickel(Il) Chlorate

64.47 g/100g solution at 40°C
(as tetrahydrate)

Nickel(Il) Chlorate

67.60 g/100g solution at
48.5°C (as tetrahydrate)

Nickel(Il) Chlorate

68.78 g/100g solution at 55°C
(as tetrahydrate)

Nickel(ll) Chlorate

69.05 g/100g solution at 65°C
(as tetrahydrate)

Nickel(Il) Chlorate

75.50 g/100g solution at
79.5°C (as tetrahydrate)

Nickel(Il) Chlorate

Crystal System

Cubic (hexahydrate)

Nickel(Il) Chlorate

Space Group

Pa3 (hexahydrate)

Nickel(ll) Chlorate

Ni-O Bond Distance

2.054 (1) A (hexahydrate)

Nickel(Il) Chlorate

CI-O Bond Length

1.487 (1) A (hexahydrate)

Nickel(Il) Chlorate

O-CI-O Bond Angle

106.45 (6) ° (hexahydrate)

Nickel(ll) Chlorate

175-535 mg/kg bw (data for

Acute Oral Toxicity (LD50, rat) Nickel(Il) Chloride[2][3]

Nickel(Il) Chloride)

Experimental Protocols
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Synthesis of Nickel(ll) Chlorate Hexahydrate via
Metathesis

The most common laboratory synthesis of nickel(ll) chlorate is through a metathesis or double
displacement reaction.[4] This protocol details the synthesis from nickel(ll) sulfate and barium
chlorate.

Materials:

Nickel(ll) sulfate hexahydrate (NiSOa4-6H20)

e Barium chlorate monohydrate (Ba(ClO3)2-H20)

» Deionized water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

 Filter paper

o Crystallizing dish

e Heating plate (optional)

Procedure:

» Preparation of Reactant Solutions:

o Prepare a saturated aqueous solution of nickel(ll) sulfate hexahydrate.
o Prepare a separate saturated aqueous solution of barium chlorate monohydrate.

e Reaction:
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o Slowly add the barium chlorate solution to the nickel(ll) sulfate solution with constant
stirring.

o A white precipitate of barium sulfate (BaSOa4) will form immediately. The reaction is:
NiSOa(aq) + Ba(ClOs)z2(aq) — Ni(ClOs)2(aq) + BaSOa(s)

o Separation of Barium Sulfate:

o Allow the reaction mixture to stir for 30-60 minutes to ensure complete precipitation.

o Separate the barium sulfate precipitate from the solution by vacuum filtration. The filtrate
contains the desired nickel(ll) chlorate.

o Crystallization of Nickel(Il) Chlorate Hexahydrate:

o

Transfer the filtrate to a crystallizing dish.

[¢]

Gently heat the solution to concentrate it, being careful not to bolil it, as this can promote
decomposition of the chlorate.

[¢]

Allow the concentrated solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

[¢]

Collect the resulting green crystals of nickel(ll) chlorate hexahydrate by filtration.
e Drying:

o Wash the crystals with a small amount of ice-cold deionized water to remove any
remaining soluble impurities.

o Dry the crystals in a desiccator over a suitable drying agent. Do not heat to dry, as this
may cause decomposition.

Mandatory Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis of Nickel(ll) Chlorate Hexahydrate.
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Caption: Relationship between Nickel(ll) Chlorate components and their hazards.

Safety and Handling

Nickel(ll) chlorate presents a dual hazard profile stemming from the toxicity of the nickel(ll) ion
and the strong oxidizing nature of the chlorate anion.

Nickel(Il) lon Hazards:

Carcinogenicity: Nickel compounds are classified as human carcinogens upon inhalation.[3]

[5]

Toxicity: Nickel(ll) salts are toxic if swallowed or inhaled.[2][3]

Sensitization: May cause allergic skin reactions and, upon inhalation, may lead to allergy or
asthma-like symptoms.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.
Chlorate Anion Hazards:

o Strong Oxidizer: Nickel(ll) chlorate is a strong oxidizing agent. It can cause fire or explosion
when in contact with combustible materials, especially if they are finely divided.[6][7][8]

o Reactivity: Mixtures with organic materials, powdered metals, sulfur, or ammonium salts can
be readily ignited by friction or heat and may be explosive.[6][8] Contact with strong acids
can liberate explosive chlorine dioxide gas.[8]

Handling and Storage:

o Always handle nickel(ll) chlorate in a well-ventilated area, preferably within a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.[9][10]

e Avoid creating dust.
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e Store in a cool, dry, well-ventilated area away from combustible materials, organic
compounds, reducing agents, and strong acids.[9][11]

e Do not store on wooden shelves.[1]

o Keep containers tightly closed.

In Case of Spills:

e Do not use combustible materials like paper towels to clean up spills.[9]

o Carefully collect the spilled material using non-sparking tools and place it in a designated,
labeled container for hazardous waste disposal.

This guide is intended for informational purposes for qualified individuals. Always consult the
specific Safety Data Sheet (SDS) for nickel(ll) chlorate before use and adhere to all institutional
and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nickel(ll) Chlorate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220523#cas-number-for-nickel-chlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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